3-amino-N-cyclohexyl-1-ethyl-N-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: 5-amino-N-cyclohexyl-2-ethyl-N-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C13H22N4O/c1-3-17-11(9-12(14)15-17)13(18)16(2)10-7-5-4-6-8-10/h9-10H,3-8H2,1-2H3,(H2,14,15)
• InChI Key: SVRFDRXAUUJZSA-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=N1)N)C(=O)N(C)C2CCCCC2
• Molecular Formula: C13H22N4O
• Molecular Weight: 250.34 g/mol

Description

The compound “3-amino-N-cyclohexyl-1-ethyl-N-methyl-1H-pyrazole-5-carboxamide” is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff. It is a type of pyrazole, which is an organic compound of the azole group with the formula C3H3N2H. Pyrazoles are characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms.

Synthesis Analysis

Pyrazoles, including “3-amino-N-cyclohexyl-1-ethyl-N-methyl-1H-pyrazole-5-carboxamide”, can be synthesized using various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with a carbonyl system, and using a heterocyclic system. For example, substituted pyrazoles can be prepared by condensation of 1,3-diketones with hydrazine.

Chemical Reactions Analysis

Pyrazoles can undergo various chemical reactions. For instance, a silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes can provide pyrazoles. A phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines can also provide functionalized pyrazoles.

Physical And Chemical Properties Analysis

Pyrazoles are slightly soluble in water. They are stable, safe, easy-to-handle, and odorless solid isocyanides. The specific physical and chemical properties of “3-amino-N-cyclohexyl-1-ethyl-N-methyl-1H-pyrazole-5-carboxamide” were not found in the search results.

Safety and Hazards

Pyrazoles should be treated as organic compounds. They should be handled with protective gloves and goggles. Long-term or frequent contact with the compound should be avoided, as well as inhalation of its dust or solution. The compound should be stored in a sealed container, away from oxidizing agents and strong acids or bases.

Future Directions

Pyrazoles, including “3-amino-N-cyclohexyl-1-ethyl-N-methyl-1H-pyrazole-5-carboxamide”, have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry. They are often used as starting materials for the preparation of more complex heterocyclic systems with relevance in the pharmaceutical field. Therefore, they could be considered as a precursor structure for further design of pesticides.